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Compound of Interest

Compound Name:

Cyclopropanecarboxylic acid, 3-

(2,2-dibromoethenyl)-2,2-

dimethyl-, cyano(3-

phenoxyphenyl)methyl ester, (1R-

(1alpha(S*),3alpha))-

Cat. No.: B1680161 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for assessing insecticide resistance to

Deltamethrin in mosquito populations using two globally recognized methods: the Centers for

Disease Control and Prevention (CDC) bottle bioassay and the World Health Organization

(WHO) tube test. Accurate monitoring of insecticide resistance is critical for effective vector

control strategies and the development of new insecticidal products.

Data Presentation
The following tables summarize key quantitative data for Deltamethrin resistance testing.

Table 1: Deltamethrin Diagnostic Doses for CDC Bottle Bioassay
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Mosquito Genus
Diagnostic Dose (µ g/bottle
)

Diagnostic Time (minutes)

Anopheles 12.5[1][2] 30[1]

Aedes 10[3] 30[3]

Aedes aegypti (Cuba strain) 6.5[4][5] 30[4]

Table 2: WHO Tube Test Specifications for Deltamethrin

Parameter Specification

Impregnated Paper Concentration 0.05%[1]

Exposure Time 60 minutes[6][7]

Post-Exposure Holding Period 24 hours[6][7]

Table 3: Interpretation of Mortality Rates for Resistance Status

Mortality Rate Resistance Status

98-100% Susceptible

90-97%
Possible Resistance (further investigation

needed)

< 90% Resistant

Experimental Protocols
CDC Bottle Bioassay Protocol
This method determines the time it takes for a known concentration of an insecticide to kill a

mosquito.

Materials:

250 ml Wheaton glass bottles with Teflon-lined caps[1]
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Technical grade Deltamethrin

High-purity acetone (solvent)

Micropipettes and disposable tips

Volumetric flasks

Analytical balance

Vortex mixer

Timer

Aspirator

Holding cages for mosquitoes

Non-blood-fed female mosquitoes, 3-5 days old[8]

10% sugar solution

Procedure:

A. Preparation of Deltamethrin Stock Solution (e.g., 12.5 µg/ml):

Calculate the required mass of technical grade Deltamethrin. The purity of the technical

grade insecticide must be accounted for. The formula is: Mass (mg) = (Desired

Concentration (µg/ml) x Volume of Stock Solution (ml) / Purity (%)) x 1000 For example, to

prepare 100 ml of a 12.5 µg/ml stock solution using Deltamethrin with 98% purity: Mass (mg)

= (12.5 µg/ml x 100 ml / 98%) x 1000 = 1.276 mg

Accurately weigh the calculated mass of technical grade Deltamethrin using an analytical

balance.

Transfer the weighed Deltamethrin to a volumetric flask.

Add a small amount of acetone to dissolve the insecticide completely.
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Bring the solution to the final volume with acetone.

Mix the solution thoroughly using a vortex mixer. Store the stock solution in a tightly sealed,

labeled glass bottle in a refrigerator.

B. Coating the Bottles:

Pipette 1 ml of the Deltamethrin stock solution into each of the four replicate bottles.

Pipette 1 ml of acetone alone into one control bottle.

Roll and rotate each bottle to ensure the entire inner surface is coated with the solution.

Place the bottles on their side and roll them until the acetone has evaporated, leaving a thin

film of insecticide. This can be expedited by using a gentle stream of air.

Allow the bottles to dry completely in a dark, well-ventilated area for at least one hour before

use.

C. Mosquito Exposure:

Using an aspirator, introduce 20-25 non-blood-fed female mosquitoes into each of the four

insecticide-coated bottles and the one control bottle.[9]

Start the timer immediately after introducing the mosquitoes into the last bottle.

Observe the mosquitoes and record the number of dead or moribund (unable to stand or fly)

individuals at regular intervals (e.g., every 15 minutes) for up to 2 hours.[10]

A mosquito is considered dead or moribund if it cannot maintain an upright position.

D. Data Analysis:

Calculate the percentage mortality at each time point for each replicate.

If mortality in the control bottle is between 5% and 20%, the mortality in the treated bottles

should be corrected using Abbott's formula: Corrected Mortality (%) = [(% Test Mortality - %

Control Mortality) / (100 - % Control Mortality)] x 100
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If control mortality is greater than 20%, the test is invalid and should be repeated.

Determine the resistance status based on the mortality at the diagnostic time (see Table 1).

WHO Tube Test Protocol
This assay exposes mosquitoes to a standard concentration of insecticide impregnated on filter

paper.

Materials:

WHO tube test kit (including holding tubes, exposure tubes, and slide units)

Deltamethrin impregnated papers (0.05%) and control papers (treated with oil only)[1]

Aspirator

Holding cages for mosquitoes

Non-blood-fed female mosquitoes, 3-5 days old[8]

10% sugar solution on a cotton pad

Timer

Procedure:

A. Pre-Exposure (1 hour):

Label the holding tubes (green dot) for each replicate and the controls.

Introduce 20-25 non-blood-fed female mosquitoes into each holding tube using an aspirator.

[8]

Provide the mosquitoes with a 10% sugar solution on a cotton pad during this pre-exposure

period.

Allow the mosquitoes to acclimatize for 1 hour.[6]
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B. Exposure (1 hour):

Load the Deltamethrin-impregnated papers into the exposure tubes (red dot) and the control

papers into the control exposure tubes (yellow dot).

Attach the exposure tube to the corresponding holding tube using the slide unit.

Gently transfer the mosquitoes from the holding tube to the exposure tube by tapping the

tubes.

Start the timer for the 60-minute exposure period.[6]

Place the tubes in a vertical position in a location with diffuse lighting.

C. Post-Exposure (24 hours):

After 60 minutes, gently transfer the mosquitoes back to the holding tubes.

Provide the mosquitoes with a 10% sugar solution on a cotton pad.

Hold the tubes for 24 hours in a quiet, dark place at a temperature of 25±2°C and relative

humidity of 80±10%.[8]

D. Mortality Reading and Data Analysis:

After 24 hours, record the number of dead and alive mosquitoes in each tube.

Calculate the percentage mortality for each replicate.

Correct for control mortality using Abbott's formula if it is between 5% and 20%.

If control mortality exceeds 20%, the test is invalid.

Interpret the results based on the mortality rates as described in Table 3.

Mandatory Visualizations
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Caption: Workflow for the CDC Bottle Bioassay.
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Caption: Workflow for the WHO Tube Test.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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